molecular formula C15H22ClN3O2 B8334959 1-(6-Chloro-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine

1-(6-Chloro-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine

Cat. No.: B8334959
M. Wt: 311.81 g/mol
InChI Key: QBCWVMSYKPRYQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-Chloro-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine is a useful research compound. Its molecular formula is C15H22ClN3O2 and its molecular weight is 311.81 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H22ClN3O2

Molecular Weight

311.81 g/mol

IUPAC Name

tert-butyl 4-(6-chloropyridin-3-yl)-1,4-diazepane-1-carboxylate

InChI

InChI=1S/C15H22ClN3O2/c1-15(2,3)21-14(20)19-8-4-7-18(9-10-19)12-5-6-13(16)17-11-12/h5-6,11H,4,7-10H2,1-3H3

InChI Key

QBCWVMSYKPRYQJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCCN(CC1)C2=CN=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 1-(6-Bromo-3-pyridyl)-4-tert-butoxycarbonyl homopiperazine (3.6 g, 10 mmol) in tetrahydrofuran (200 ml) was cooled to −78° C. Tert-butyllithium (14.7 ml, 1.5 M) in pentane was added during 10 min, followed by stirring for 5 min at −78° C. 1,3-Dichloro-5,5-dimethylhydantoin (1.97 g, 10 mmol) was added in small portions. The mixture was stirred for 0.5 min. Aqueous sodium hydroxide was added (100 ml, 4 M), and the reaction was allowed reach room temperature. The mixture was extracted twice with diethyl ether (100 ml) Chromatography on silica gel with a mixture of petroleum:ethyl acetate (1:1) gave the title compound as free base. Yield 1.7 g, 55%.
Quantity
3.6 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
14.7 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
1.97 g
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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